Cas no 956821-83-3 (2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-propylamine)

• Product Name: 2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-propylamine
• CAS No: 956821-83-3
• MF: C₈H₁₄ClN₃
• MW: 187.669860363007
• CID: 3057368
• PubChem ID: 16637243
• Update Time: 2025-04-21

2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-propylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-propylamine
• STK352855
• 956821-83-3
• AKOS016040025
• 2-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)propan-1-amine
• AKOS000270462

• Inchi： 1S/C8H14ClN3/c1-5(4-10)12-7(3)8(9)6(2)11-12/h5H,4,10H2,1-3H3
• InChI Key： AHRIYZJEFNWECD-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1C)C(C)CN

Computed Properties

• Exact Mass: 187.0876252Da
• Monoisotopic Mass: 187.0876252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.8Ų